Cas no 540495-55-4 (2-Methyl-4-propanoylphenylboronic Acid)

• Product Name: 2-Methyl-4-propanoylphenylboronic Acid
• CAS No: 540495-55-4
• MF: C₁₀H₁₃BO₃
• MW: 192.019423246384
• MDL: MFCD20491428
• CID: 1589271
• PubChem ID: 22345627
• Update Time: 2025-07-15

2-Methyl-4-propanoylphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [2-methyl-4-(1-oxopropyl)phenyl]-
• (2-methyl-4-propanoylphenyl)boronic acid
• [2-methyl-4-(1-oxopropyl)phenyl]Boronic acid
• 2-Methyl-4-propanoylphenylboronic acid
• 2-methyl-4-propionylbenzeneboronic acid
• 2-methyl-4-propionylphenylboronic acid
• QC-9988
• DFWKPMGDIPNUDC-UHFFFAOYSA-N
• BS-28784
• CS-0178374
• DTXSID30625063
• AKOS025312416
• 540495-55-4
• SCHEMBL2854617
• MFCD20491428
• 2-Methyl-4-propanoylphenylboronicacid
• DA-31786
• 2-Methyl-4-propanoylphenylboronic Acid

• MDL： MFCD20491428
• Inchi： 1S/C10H13BO3/c1-3-10(12)8-4-5-9(11(13)14)7(2)6-8/h4-6,13-14H,3H2,1-2H3
• InChI Key： DFWKPMGDIPNUDC-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC(B(O)O)=C(C)C=1

Computed Properties

• Exact Mass: 192.09600
• Monoisotopic Mass: 192.0957744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 0.26750

Additional information on 2-Methyl-4-propanoylphenylboronic Acid

Introduction to 2-Methyl-4-propanoylphenylboronic Acid (CAS No. 540495-55-4)

2-Methyl-4-propanoylphenylboronic Acid, identified by its Chemical Abstracts Service (CAS) number 540495-55-4, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of boronic acids, which are widely recognized for their utility in various chemical transformations, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of both a methyl group and an isobutyl group in its phenyl ring architecture imparts unique reactivity and selectivity, making it a valuable intermediate in the synthesis of complex molecules.

The structure of 2-Methyl-4-propanoylphenylboronic Acid features a boronic acid functional group attached to a phenyl ring substituted at the 2-position with a methyl group and at the 4-position with an isobutyl group. This specific substitution pattern enhances its solubility in polar organic solvents, facilitating its use in various synthetic protocols. The compound’s stability under standard conditions further underscores its suitability for industrial applications, particularly in the pharmaceutical industry where high-purity intermediates are essential.

In recent years, 2-Methyl-4-propanoylphenylboronic Acid has been extensively studied for its role in the development of novel therapeutic agents. Boronic acids, in general, have demonstrated remarkable efficacy as pharmacophores due to their ability to form stable complexes with biological targets. For instance, drugs such as Avastin (bevacizumab) and Macugen (pegaptanib) utilize boronic acid derivatives for their anti-angiogenic properties. The application of 2-Methyl-4-propanoylphenylboronic Acid in drug discovery has been particularly promising, especially in the synthesis of kinase inhibitors and other small-molecule drugs that target critical biological pathways.

One of the most compelling aspects of 2-Methyl-4-propanoylphenylboronic Acid is its versatility in cross-coupling reactions. The Suzuki-Miyaura coupling, a palladium-catalyzed reaction between boronic acids and aryl or vinyl halides, is a cornerstone of modern organic synthesis. The use of 2-Methyl-4-propanoylphenylboronic Acid as a substrate has enabled the construction of complex aromatic systems with high precision. This capability is particularly valuable in medicinal chemistry, where the scaffold hopping—a strategy involving the modification of molecular frameworks—is often employed to optimize drug-like properties.

Recent advancements in computational chemistry have further highlighted the potential of 2-Methyl-4-propanoylphenylboronic Acid. Molecular modeling studies have revealed that this compound can be tailored to interact with specific biological targets by fine-tuning its electronic and steric properties. For example, computational investigations have suggested that modifications at the 2- and 4-positions can enhance binding affinity to protein kinases, which are key targets in oncology research. These insights have guided experimental efforts to develop more potent and selective inhibitors.

The synthesis of 2-Methyl-4-propanoylphenylboronic Acid typically involves multi-step organic transformations starting from commercially available precursors. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets stringent industry standards. Techniques such as transition-metal catalysis and flow chemistry have been particularly effective in streamlining the synthesis process. Additionally, green chemistry principles have been integrated into these synthetic routes to minimize waste and reduce environmental impact.

In industrial settings, 2-Methyl-4-propanoylphenylboronic Acid is often used as a building block for larger molecules rather than as an end-product. Its reactivity allows for seamless integration into complex synthetic schemes, enabling the rapid assembly of pharmacologically relevant compounds. This has accelerated drug discovery pipelines significantly, particularly for diseases that require urgent therapeutic intervention. The compound’s compatibility with high-throughput screening platforms has also made it a favorite among medicinal chemists who need to rapidly evaluate large libraries of compounds.

The pharmaceutical applications of 2-Methyl-4-propanoylphenylboronic Acid extend beyond oncology. Researchers have explored its utility in developing treatments for neurological disorders, infectious diseases, and inflammatory conditions. For instance, boronic acid derivatives have shown promise as protease inhibitors, which are critical for managing diseases such as HIV and hepatitis C. The structural features of 2-Methyl-4-propanoylphenylboronic Acid make it an ideal candidate for designing such inhibitors by allowing precise modulation of binding interactions.

Another emerging area where 2-Methyl-4-propanoylphenylboronic Acid is making strides is materials science. Boron-containing polymers and coatings exhibit unique properties such as enhanced thermal stability and chemical resistance, making them suitable for advanced technological applications. The incorporation of this compound into polymer matrices has led to materials with improved performance characteristics, which are being tested in aerospace, automotive, and electronics industries. These innovations underscore the broad utility of organoboron compounds beyond traditional pharmaceuticals.

The future prospects for 2-Methyl-4-propanoylphenylboronic Acid are bright, driven by ongoing research efforts aimed at expanding its applications and improving its synthesis methods. Innovations in biocatalysis and enzymatic transformations offer new avenues for producing this compound more efficiently while adhering to sustainable practices. Furthermore, interdisciplinary collaborations between chemists, biologists, and engineers are expected to yield novel applications that were previously unexplored.

In conclusion,2-Methyl-4-propanoylphenylboronic Acid (CAS No. 540495-55-4) represents a cornerstone compound in modern synthetic chemistry with far-reaching implications across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable for drug discovery efforts aimed at addressing global health challenges while also opening new frontiers in materials science innovation.